An overview of Zn-catalyzed enantioselective aldol type C–C bond formation
RSC Advances Pub Date: 2015-07-13 DOI: 10.1039/C5RA10102F
Abstract
Enantioselective aldol reactions are powerful tools for the creation of carbon–carbon bonds in a stereoselective manner. Several synthetic strategies have been developed for asymmetric aldol reactions; but among these, Zinc-catalyzed protocols for enantioselective aldol reactions attained great significance due to its excellent functional group tolerance. Zinc catalysis has an undeniable significance over other catalytic systems due to its non-toxic, easily available, cheap and environmentally benign properties. This review mainly focuses on the stereoselective aspects of Zn-catalyzed aldol type reactions promoted by enolate chemistry.
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